Cas no 187164-23-4 (1,2-Ethanediol, 1-(2,4-dichlorophenyl)-, (1S)-)

• Product Name: 1,2-Ethanediol, 1-(2,4-dichlorophenyl)-, (1S)-
• CAS No: 187164-23-4
• MF: C₈H₈Cl₂O₂
• MW: 207.05392074585
• CID: 1382927
• PubChem ID: 53903919
• Update Time: 2025-04-20

1,2-Ethanediol, 1-(2,4-dichlorophenyl)-, (1S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol, 1-(2,4-dichlorophenyl)-, (1S)-
• (1S)-1-(2,4-dichlorophenyl)-1,2-Ethanediol
• (1S)-1-(2,4-dichlorophenyl)ethane-1,2-diol
• (S)-1-(2,4-Dichlorophenyl)-1,2-ethanediol
• (s)-1-(2,4-dichlorophenyl)ethane-1,2-diol
• SCHEMBL7453698
• DTXSID00707547
• DB-353237
• 187164-23-4

• Inchi： 1S/C8H8Cl2O2/c9-5-1-2-6(7(10)3-5)8(12)4-11/h1-3,8,11-12H,4H2/t8-/m1/s1
• InChI Key： HZAZETJSOZQUJL-MRVPVSSYSA-N
• SMILES： ClC1C=C(C=CC=1[C@@H](CO)O)Cl

Computed Properties

• Exact Mass: 205.99024
• Monoisotopic Mass: 205.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.458±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 40.46